5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95%

• IUPAC Name: 5-(4-ethoxycarbonyl-3-fluorophenyl)-2-fluorobenzoic acid
• InChI: InChI=1S/C16H12F2O4/c1-2-22-16(21)11-5-3-10(8-14(11)18)9-4-6-13(17)12(7-9)15(19)20/h3-8H,2H2,1H3,(H,19,20)
• InChI Key: HBYMIKZEENDKAF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(C=C1)C2=CC(=C(C=C2)F)C(=O)O)F
• Molecular Formula: C16H12F2O4
• DSSTOX Substance ID: DTXSID90691946
• Molecular Weight: 306.26 g/mol
• CAS RN: 1261985-35-6

Description

5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorobenzoic acid (EFBA) is a fluorinated benzoic acid derivative that has been widely studied due to its unique properties. EFBA is a versatile molecule that has been used in a variety of scientific research applications, including drug synthesis, drug delivery, and bioregulation. EFBA has also been studied for its biochemical and physiological effects, as well as its advantages and limitations for laboratory experiments.

Scientific Research Applications

5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95% has a wide range of scientific applications, particularly in the fields of drug synthesis and drug delivery. 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95% has been used to synthesize a variety of drugs, including antibiotics, antifungals, and antivirals. 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95% has also been used in drug delivery systems, as it is able to effectively protect drugs from degradation and increase their solubility. In addition, 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95% has been studied for its potential to regulate gene expression, as it is able to interact with DNA and RNA molecules.

Mechanism of Action

5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95% is able to interact with DNA and RNA molecules due to its unique structure. 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95% contains a fluorinated phenyl ring, which is able to interact with the DNA and RNA molecules due to its hydrophobic nature. 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95% is also able to form hydrogen bonds with the molecules, which helps to stabilize the interactions. Additionally, 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95% is able to interact with the proteins associated with the DNA and RNA molecules, which further stabilizes the interactions.
Biochemical and Physiological Effects
5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95% has been studied for its potential biochemical and physiological effects. 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95% has been shown to be a potent inhibitor of cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins. Additionally, 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95% has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95% has also been shown to reduce inflammation and pain, as well as to have anti-cancer effects.

Advantages and Limitations for Lab Experiments

5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95% has several advantages for laboratory experiments. 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95% is a stable molecule that is soluble in a variety of solvents, making it easy to work with in the lab. Additionally, 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95% is a relatively inexpensive molecule, which makes it more accessible to researchers. The main limitation of 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95% is that it is not very soluble in water, which can limit its applications in certain experiments.

Future Directions

There are several potential future directions for 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95% research. One potential direction is to further study its potential to regulate gene expression. Additionally, 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95% could be studied for its potential to treat a variety of diseases, such as cancer, Alzheimer’s disease, and Parkinson’s disease. 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95% could also be studied for its potential to act as a drug delivery system, as well as for its potential to act as a catalyst in organic synthesis reactions. Finally, 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95% could be studied for its potential to be used as a biomarker for disease diagnosis.

Synthesis Methods

5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95% can be synthesized through a variety of methods. One common method is the condensation reaction of 4-ethoxycarbonyl-3-fluorophenol with 2-fluorobenzoyl chloride in the presence of an acid catalyst. This reaction is typically carried out in a solvent such as toluene, and yields 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]-2-fluorobenzoic acid, 95% in a 95% purity. Other synthesis methods include the reaction of 4-ethoxycarbonyl-3-fluorophenol with 2-fluorobenzoyl bromide, and the reaction of 4-ethoxycarbonyl-3-fluorophenol with 2-fluorobenzoyl fluoride.